molecular formula C15H24N2O2S B7588798 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid

3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid

Cat. No. B7588798
M. Wt: 296.4 g/mol
InChI Key: NATNPEZOWJAGLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid, also known as ITI-007 or Lumateperone, is a novel antipsychotic drug that has gained significant attention in recent years due to its potential therapeutic benefits. It is a small molecule that acts as a serotonin receptor modulator and dopamine receptor phosphoprotein modulator. The compound has been shown to be effective in treating various psychiatric disorders, including schizophrenia, bipolar disorder, and major depressive disorder.

Mechanism of Action

The exact mechanism of action of 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid is not yet fully understood, but it is believed to act as a serotonin receptor modulator and dopamine receptor phosphoprotein modulator. It has been shown to have high affinity for several serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT2C, as well as dopamine D2 receptors. It is thought to exert its therapeutic effects by modulating these receptors, which in turn affects the activity of various neurotransmitters in the brain.
Biochemical and Physiological Effects:
3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in certain brain regions, while decreasing dopamine release in others. It has also been shown to increase the release of serotonin and norepinephrine in certain brain regions. In addition, it has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid is its unique pharmacological profile, which makes it effective in treating both positive and negative symptoms of schizophrenia. It has also been shown to have antidepressant and anxiolytic effects, making it a potentially useful treatment for other psychiatric disorders. However, one limitation of 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid is its relatively short half-life, which may require multiple doses per day.

Future Directions

There are several potential future directions for research on 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid. One area of interest is its potential use in the treatment of other psychiatric disorders, such as major depressive disorder and anxiety disorders. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid and its effects on various neurotransmitters and brain regions.

Synthesis Methods

The synthesis of 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid involves a multi-step process that starts with the reaction of 2-isopropylthiazole with 3-bromopropionyl chloride to form 3-(2-isopropylthiazol-4-yl)propanoyl chloride. This intermediate is then reacted with piperidine to form the piperidine derivative, which is subsequently reduced to yield the final product, 3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid.

Scientific Research Applications

3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid has been the subject of numerous scientific studies that have demonstrated its efficacy in treating various psychiatric disorders. In preclinical studies, the compound has been shown to have a unique pharmacological profile that makes it effective in treating both positive and negative symptoms of schizophrenia. It has also been shown to have antidepressant and anxiolytic effects.

properties

IUPAC Name

3-[1-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24N2O2S/c1-11(2)15-16-13(10-20-15)9-17-7-3-4-12(8-17)5-6-14(18)19/h10-12H,3-9H2,1-2H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NATNPEZOWJAGLS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=NC(=CS1)CN2CCCC(C2)CCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-yl]propanoic acid

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